Cas no 318256-15-4 (methyl 5-(4-chlorophenyl)-1-(3,5-dichlorophenyl)-1H-pyrazole-3-carboxylate)
methyl 5-(4-chlorophenyl)-1-(3,5-dichlorophenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxylic acid, 5-(4-chlorophenyl)-1-(3,5-dichlorophenyl)-, methyl ester
- methyl 5-(4-chlorophenyl)-1-(3,5-dichlorophenyl)-1H-pyrazole-3-carboxylate
-
- Inchi: 1S/C17H11Cl3N2O2/c1-24-17(23)15-9-16(10-2-4-11(18)5-3-10)22(21-15)14-7-12(19)6-13(20)8-14/h2-9H,1H3
- InChI Key: NGSSSYCPVYBROR-UHFFFAOYSA-N
- SMILES: N1(C2=CC(Cl)=CC(Cl)=C2)C(C2=CC=C(Cl)C=C2)=CC(C(OC)=O)=N1
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 534.6±50.0 °C at 760 mmHg
- Flash Point: 277.1±30.1 °C
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
methyl 5-(4-chlorophenyl)-1-(3,5-dichlorophenyl)-1H-pyrazole-3-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
methyl 5-(4-chlorophenyl)-1-(3,5-dichlorophenyl)-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630501-1mg |
Methyl 5-(4-chlorophenyl)-1-(3,5-dichlorophenyl)-1H-pyrazole-3-carboxylate |
318256-15-4 | 98% | 1mg |
¥464.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630501-5mg |
Methyl 5-(4-chlorophenyl)-1-(3,5-dichlorophenyl)-1H-pyrazole-3-carboxylate |
318256-15-4 | 98% | 5mg |
¥573.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630501-10mg |
Methyl 5-(4-chlorophenyl)-1-(3,5-dichlorophenyl)-1H-pyrazole-3-carboxylate |
318256-15-4 | 98% | 10mg |
¥800.00 | 2024-08-02 | |
| Ambeed | A915296-1g |
Methyl 5-(4-chlorophenyl)-1-(3,5-dichlorophenyl)-1H-pyrazole-3-carboxylate |
318256-15-4 | 90% | 1g |
$611.0 | 2024-04-20 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00934930-1g |
Methyl 5-(4-chlorophenyl)-1-(3,5-dichlorophenyl)-1H-pyrazole-3-carboxylate |
318256-15-4 | 90% | 1g |
¥4193.0 | 2023-03-20 | |
| A2B Chem LLC | AI72315-1mg |
methyl 5-(4-chlorophenyl)-1-(3,5-dichlorophenyl)-1H-pyrazole-3-carboxylate |
318256-15-4 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI72315-5mg |
methyl 5-(4-chlorophenyl)-1-(3,5-dichlorophenyl)-1H-pyrazole-3-carboxylate |
318256-15-4 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI72315-10mg |
methyl 5-(4-chlorophenyl)-1-(3,5-dichlorophenyl)-1H-pyrazole-3-carboxylate |
318256-15-4 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI72315-500mg |
methyl 5-(4-chlorophenyl)-1-(3,5-dichlorophenyl)-1H-pyrazole-3-carboxylate |
318256-15-4 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AI72315-1g |
methyl 5-(4-chlorophenyl)-1-(3,5-dichlorophenyl)-1H-pyrazole-3-carboxylate |
318256-15-4 | >90% | 1g |
$1295.00 | 2024-04-20 |
methyl 5-(4-chlorophenyl)-1-(3,5-dichlorophenyl)-1H-pyrazole-3-carboxylate Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on methyl 5-(4-chlorophenyl)-1-(3,5-dichlorophenyl)-1H-pyrazole-3-carboxylate
Methyl 5-(4-chlorophenyl)-1-(3,5-dichlorophenyl)-1H-pyrazole-3-carboxylate (CAS No. 318256-15-4): A Comprehensive Overview
Methyl 5-(4-chlorophenyl)-1-(3,5-dichlorophenyl)-1H-pyrazole-3-carboxylate, identified by its CAS number 318256-15-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of chloro substituents on both the phenyl rings, contribute to its unique chemical properties and reactivity.
The synthesis of methyl 5-(4-chlorophenyl)-1-(3,5-dichlorophenyl)-1H-pyrazole-3-carboxylate involves a multi-step process that typically begins with the condensation of appropriately substituted hydrazines with β-keto esters or dicarbonyl compounds. The chloro groups introduce electronic and steric effects that can influence the compound's interactions with biological targets. This makes it a valuable scaffold for designing molecules with specific pharmacological properties.
Recent research has highlighted the importance of pyrazole derivatives in medicinal chemistry. Studies have demonstrated that compounds containing the pyrazole moiety exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of multiple halogen atoms in methyl 5-(4-chlorophenyl)-1-(3,5-dichlorophenyl)-1H-pyrazole-3-carboxylate enhances its potential as a lead compound for further drug discovery efforts.
In particular, the dichloro substitution on the second phenyl ring increases the electrophilicity of the molecule, making it more susceptible to nucleophilic attack. This property is particularly useful in designing molecules that require specific binding interactions with biological targets. The chloro groups can also participate in hydrogen bonding or π-stacking interactions, further modulating the compound's binding affinity and selectivity.
The pharmacological profile of methyl 5-(4-chlorophenyl)-1-(3,5-dichlorophenyl)-1H-pyrazole-3-carboxylate has been explored in several preclinical studies. These studies have shown that the compound exhibits promising activity against various disease models, including inflammation and cancer. The exact mechanisms of action are still under investigation, but preliminary data suggest that it may interact with multiple cellular pathways involved in these diseases.
One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By inhibiting specific kinases, methyl 5-(4-chlorophenyl)-1-(3,5-dichlorophenyl)-1H-pyrazole-3-carboxylate could potentially disrupt abnormal signaling cascades and restore normal cellular function.
The synthesis and characterization of this compound have also provided valuable insights into the development of new synthetic methodologies for pyrazole derivatives. Researchers have developed efficient synthetic routes that allow for the rapid production of structurally diverse pyrazole compounds. These methods have enabled the exploration of new chemical space and the identification of novel bioactive molecules.
The structural diversity offered by compounds like methyl 5-(4-chlorophenyl)-1-(3,5-dichlorophenyl)-1H-pyrazole-3-carboxylate is particularly valuable in drug discovery. By systematically varying substituents on different parts of the molecule, researchers can fine-tune its biological activity and selectivity. This approach has led to the identification of several lead compounds that are now being evaluated in clinical trials.
The future prospects for methyl 5-(4-chlorophenyl)-1-(3,5-dichlorophenyl)-1H-pyrazole-3-carboxylate are promising. Ongoing research aims to elucidate its detailed mechanism of action and to identify any potential side effects or toxicities. Additionally, efforts are underway to optimize its pharmacokinetic properties to improve its suitability for therapeutic use.
In conclusion, methyl 5-(4-chlorophenyl)-1-(3,5-dichlorophenyl)-1H-pyrazole-3-carboxylate (CAS No. 318256-15-4) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new applications for this molecule, it is likely to play an important role in future drug discovery efforts.
318256-15-4 (methyl 5-(4-chlorophenyl)-1-(3,5-dichlorophenyl)-1H-pyrazole-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)